N-(1-hydroxy-3-oxoprop-1-en-2-yl)acetamide
Overview
Description
N-(1-hydroxy-3-oxoprop-1-en-2-yl)acetamide, also known as N-acetyl-L-cysteine (NAC), is a small molecule that is widely used in scientific research and clinical practice. NAC is a naturally occurring amino acid derivative that is found in the body and can be produced synthetically. It is a versatile compound that has a wide range of applications and is used for a variety of purposes.
Scientific Research Applications
NAC has a wide range of applications in scientific research. It is used in the synthesis of complex molecules, as a radical scavenger, as an antioxidant, and as a drug delivery system. In addition, NAC has been used to study the role of cysteine in various biological processes, such as cell signaling and apoptosis. NAC has also been used to investigate the role of cysteine in cancer and other diseases.
Mechanism of Action
The mechanism of action of NAC is not fully understood. It is believed that NAC acts as a radical scavenger and antioxidant, which helps to protect cells from oxidative damage. In addition, NAC has been shown to interact with cysteine-containing proteins, which may be involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
NAC has a wide range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, and to increase the levels of glutathione, an important antioxidant. In addition, NAC has been shown to modulate the activity of various enzymes and proteins, and to regulate the expression of genes.
Advantages and Limitations for Lab Experiments
NAC has several advantages as a tool for laboratory experiments. It is a relatively stable compound and is easy to obtain. In addition, NAC is non-toxic and can be used in a variety of experiments. However, it is important to note that NAC is a relatively small molecule, which may limit its use in some experiments.
Future Directions
NAC has a wide range of potential applications in scientific research. In the future, NAC may be used to study the role of cysteine in various biological processes, such as cell signaling and apoptosis. In addition, NAC may be used to investigate the role of cysteine in cancer and other diseases. Finally, NAC may be used as a drug delivery system for the treatment of various diseases.
Synthesis Methods
NAC can be synthesized using two different methods. The first method is the direct synthesis of NAC from cysteine. This method involves the reaction of cysteine with acetic anhydride, followed by hydrolysis of the resulting N-acetylcysteine amide. The second method is the synthesis of NAC from cystamine. This method involves the reaction of cystamine with acetic anhydride, followed by hydrolysis of the resulting N-acetylcystamine amide.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(1-hydroxy-3-oxoprop-1-en-2-yl)acetamide involves the condensation of acetic anhydride with 3-oxoprop-1-en-2-ol, followed by the addition of ammonia to form the final product.", "Starting Materials": [ "Acetic anhydride", "3-oxoprop-1-en-2-ol", "Ammonia" ], "Reaction": [ "Step 1: Acetic anhydride is added dropwise to a solution of 3-oxoprop-1-en-2-ol in pyridine at room temperature.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours.", "Step 3: Ammonia is added to the reaction mixture and the resulting mixture is stirred at room temperature for an additional 2 hours.", "Step 4: The reaction mixture is then poured into ice water and the resulting solid is filtered and washed with water.", "Step 5: The solid is then recrystallized from ethanol to yield N-(1-hydroxy-3-oxoprop-1-en-2-yl)acetamide as a white crystalline solid." ] } | |
| 50704-22-8 | |
Molecular Formula |
C5H7NO3 |
Molecular Weight |
129.11 g/mol |
IUPAC Name |
N-[(E)-1-hydroxy-3-oxoprop-1-en-2-yl]acetamide |
InChI |
InChI=1S/C5H7NO3/c1-4(9)6-5(2-7)3-8/h2-3,7H,1H3,(H,6,9)/b5-2+ |
InChI Key |
SQDRPKFQIUJOBI-GORDUTHDSA-N |
Isomeric SMILES |
CC(=O)N/C(=C/O)/C=O |
Canonical SMILES |
CC(=O)NC(=CO)C=O |
Purity |
95 |
Origin of Product |
United States |
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